N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide

• Molecular Formula: C14H8FIN2OS
• Molecular Weight: 398.2 g/mol
• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide
• InChI: InChI=1S/C14H8FIN2OS/c15-8-5-6-11-12(7-8)20-14(17-11)18-13(19)9-3-1-2-4-10(9)16/h1-7H,(H,17,18,19)
• InChI Key: WGPOXSWXBDGEHG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)F)I

Description

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide, also known as FIBT, is a small molecule inhibitor that has been widely used in scientific research. It belongs to the class of benzothiazole derivatives and has shown promising results in various biomedical applications.

Mechanism of Action

The mechanism of action of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide is not fully understood. However, it is believed that N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide exerts its inhibitory effect by binding to the active site of the target enzyme or protein. This binding prevents the substrate from binding to the enzyme, thus inhibiting its activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide depend on the target enzyme or protein. For example, inhibition of HDACs by N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide can lead to changes in gene expression and cell differentiation. Inhibition of protein kinase CK2 by N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide can lead to the inhibition of cell proliferation and induction of apoptosis. Inhibition of carbonic anhydrase IX by N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide can lead to the inhibition of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide in lab experiments is its specificity towards the target enzyme or protein. This specificity allows for the selective inhibition of the target, without affecting other cellular processes. Moreover, N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide is relatively easy to synthesize and purify, making it a cost-effective inhibitor. However, one of the limitations of using N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide is its low solubility in aqueous solutions, which can limit its application in certain experiments.

Future Directions

There are several future directions for the use of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide in scientific research. One of the directions is the development of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide analogs with improved solubility and potency. Another direction is the investigation of the effects of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide on other enzymes and proteins. Moreover, the application of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide in the treatment of cancer and other diseases is an area of active research.
Conclusion:
In conclusion, N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide is a small molecule inhibitor that has shown promising results in various scientific research applications. Its specificity towards the target enzyme or protein, ease of synthesis and purification, and cost-effectiveness make it an attractive inhibitor for lab experiments. Further research is needed to explore the full potential of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide in scientific research and its potential applications in the treatment of diseases.

Synthesis Methods

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide involves several steps. The first step is the synthesis of 6-fluoro-1,3-benzothiazole-2-amine, which is achieved by reacting 6-fluoro-1,3-benzothiazole-2-carboxylic acid with thionyl chloride and then with ammonia. The second step involves the reaction of 6-fluoro-1,3-benzothiazole-2-amine with 2-iodobenzoyl chloride in the presence of a base such as triethylamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide has been extensively used in scientific research as an inhibitor of various enzymes and proteins. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide has also been reported to inhibit the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation and differentiation. Moreover, N-(6-fluoro-1,3-benzothiazol-2-yl)-2-iodobenzamide has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer.